Cas no 1217500-84-9 (2-(BOC-Aminomethyl)-5-nitrophenylboronic acid)

• Product Name: 2-(BOC-Aminomethyl)-5-nitrophenylboronic acid
• CAS No: 1217500-84-9
• MF: C₁₂H₁₇BN₂O₆
• MW: 296.084183454514
• MDL: MFCD12546496
• CID: 858002
• Update Time: 2026-04-29

2-(BOC-Aminomethyl)-5-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(BOC-AMINOMETHYL)-5-NITROPHENYLBORONIC ACID
• (2-(((tert-Butoxycarbonyl)amino)methyl)-5-nitrophenyl)boronic acid
• [2-[1-amino-2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-5-nitrophenyl]boronic acid
• 2-(BOC-Aminomethyl)-5-nitrophenylboronic acid

• MDL： MFCD12546496

Computed Properties

• Exact Mass: 296.11800

Experimental Properties

• PSA: 138.60000
• LogP: 0.83960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(BOC-Aminomethyl)-5-nitrophenylboronic acid

2-(BOC-Aminomethyl)-5-nitrophenylboronic Acid: A Comprehensive Overview

2-(BOC-Aminomethyl)-5-nitrophenylboronic acid, with the CAS number 1217500-84-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and organic synthesis. This compound is characterized by its unique structure, which combines a boronic acid group with a nitro-substituted aromatic ring and a BOC-protected amino methyl group. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

The core structure of 2-(BOC-Aminomethyl)-5-nitrophenylboronic acid consists of a phenyl ring substituted with a nitro group at the 5-position and a BOC-protected amino methyl group at the 2-position. The boronic acid moiety is attached directly to the phenyl ring, enabling it to participate in Suzuki-Miyaura coupling reactions—a widely used method in cross-coupling chemistry. This reactivity makes it an invaluable tool for constructing biaryl structures, which are prevalent in drug discovery and materials synthesis.

Recent advancements in the synthesis and application of 2-(BOC-Aminomethyl)-5-nitrophenylboronic acid have been documented in several high-impact research papers. For instance, researchers have demonstrated its utility in the construction of complex heterocyclic compounds, which are critical intermediates in the development of novel pharmaceutical agents. The BOC group serves as an excellent protecting group for the amino functionality, allowing precise control over reactivity during multi-step synthesis.

In addition to its role in organic synthesis, 2-(BOC-Aminomethyl)-5-nitrophenylboronic acid has been explored for its potential in materials science. The nitro group imparts electron-withdrawing effects on the aromatic ring, enhancing the compound's electronic properties. This feature makes it a promising candidate for applications in semiconducting materials and optoelectronic devices.

The synthesis of 2-(BOC-Aminomethyl)-5-nitrophenylboronic acid typically involves a multi-step process that begins with the preparation of the corresponding bromide or chloride derivative. Advanced methodologies, such as palladium-catalyzed cross-coupling reactions, are employed to introduce the boronic acid group. Recent studies have also highlighted the use of environmentally friendly conditions, such as microwave-assisted synthesis, to improve reaction efficiency and reduce environmental impact.

The application of 2-(BOC-Aminomethyl)-5-nitrophenylboronic acid in drug discovery has been particularly noteworthy. Its ability to participate in various coupling reactions allows chemists to construct diverse libraries of bioactive compounds. For example, researchers have utilized this compound as a key intermediate in the synthesis of kinase inhibitors and other therapeutic agents targeting various disease states.

In terms of toxicity and environmental impact, studies have shown that 2-(BOC-Aminomethyl)-5-nitrophenylboronic acid exhibits low acute toxicity under standard testing conditions. However, as with all chemicals, proper handling and disposal procedures are recommended to minimize environmental risks.

The future outlook for 2-(BOC-Aminomethyl)-5-nitrophenylboronic acid is promising, with ongoing research focusing on expanding its synthetic applications and exploring new areas of utility. Its unique combination of functional groups positions it as a valuable asset in both academic and industrial settings.